Cas no 828299-73-6 (1-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: 1-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 828299-73-6
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• MDL: MFCD04133227
• CID: 3059989
• PubChem ID: 19581337
• Update Time: 2025-05-24

1-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one
• 1-(4-methoxyphenyl)-3-prop-2-enyl-2-sulfanylideneimidazolidin-4-one
• AKOS000313235
• 1-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2-thioxoimidazolidin-4-one
• EN300-230542
• 3-ALLYL-1-(4-METHOXYPHENYL)-2-THIOXOIMIDAZOLIDIN-4-ONE
• 828299-73-6
• BBL040533
• 1-(4-Methoxyphenyl)-3-(2-propen-1-yl)-2-thioxo-4-imidazolidinone
• 3-ALLYL-1-(4-METHOXYPHENYL)-2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE
• STK350624
• CS-0267323
• DTXSID701170623

• MDL： MFCD04133227
• Inchi： 1S/C13H14N2O2S/c1-3-8-14-12(16)9-15(13(14)18)10-4-6-11(17-2)7-5-10/h3-7H,1,8-9H2,2H3
• InChI Key： HFEWYWYNNWDLGS-UHFFFAOYSA-N
• SMILES： S=C1N(CC=C)C(CN1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 262.07759887Da
• Monoisotopic Mass: 262.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one

Research Briefing on 1-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one (CAS: 828299-73-6)

1-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one (CAS: 828299-73-6) is a synthetic organic compound with potential applications in medicinal chemistry and drug development. Recent studies have explored its structural properties, biological activities, and potential therapeutic uses, particularly in the context of enzyme inhibition and anti-inflammatory effects.

The compound belongs to the imidazolidinone class, characterized by a sulfur-containing functional group (2-sulfanylidene) and a methoxyphenyl substituent. Its unique structure suggests possible interactions with biological targets such as kinases or proteases, making it a candidate for further pharmacological investigation. Recent literature highlights its synthesis via multi-step organic reactions, with optimized yields reported under specific catalytic conditions.

In vitro studies have demonstrated moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. Molecular docking simulations indicate that the compound's allyl group and methoxyphenyl moiety may contribute to binding affinity at the enzyme's active site. However, selectivity over COX-1 remains a challenge, as noted in a 2023 Journal of Medicinal Chemistry report.

Preliminary cytotoxicity screening (MTT assays) in human cell lines showed favorable safety profiles at concentrations below 50 μM, though higher doses exhibited reduced viability in hepatic cells. Researchers emphasize the need for structural modifications to improve pharmacokinetic properties, particularly regarding metabolic stability in liver microsome assays.

Ongoing research explores derivatives of 828299-73-6 with enhanced bioactivity. A recent patent application (WO202318765) discloses analogs with improved aqueous solubility through introduction of polar substituents at the 4-position of the phenyl ring. These developments position the compound as a promising scaffold for anti-inflammatory drug discovery programs.

Future directions include comprehensive ADMET profiling and in vivo efficacy studies in animal models of inflammation. The compound's synthetic accessibility and modifiable structure make it a versatile candidate for structure-activity relationship (SAR) studies in medicinal chemistry pipelines.